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Compound of Interest

Compound Name: Strontium phosphate

Cat. No.: B085154 Get Quote

An In-depth Technical Guide to Strontium Phosphate for Researchers and Drug Development

Professionals

Introduction
Strontium phosphate, with the molecular formula Sr₃(PO₄)₂, is an inorganic compound

composed of strontium cations (Sr²⁺) and phosphate anions (PO₄³⁻).[1][2] It is a white,

crystalline solid that is notably insoluble in water.[1][2] Also known by synonyms such as

tristrontium diphosphate and strontium phosphate tribasic, this compound has garnered

significant interest in materials science and biomedicine.[2][3][4]

In recent years, strontium phosphate has been extensively investigated for its applications in

the biomedical field, particularly in bone tissue engineering and as a carrier for drug delivery.[2]

[5] The therapeutic effects are largely attributed to the strontium ion, which is known to

enhance bone metabolism by simultaneously promoting bone formation and inhibiting bone

resorption.[6][7] This dual-action mechanism makes strontium-containing biomaterials,

including strontium phosphate, promising candidates for treating osteoporosis and

regenerating bone defects.[7][8] Beyond its biomedical applications, strontium phosphate is

also utilized as a phosphor host material in luminescent materials and for preparing high-

performance ceramics.[2][4][5]

Physicochemical Properties
Strontium phosphate is a stable compound with well-defined physical and chemical

properties. Its anhydrous form has a high melting point and is thermally stable, allowing for its
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use in high-temperature applications.[2] The quantitative properties of strontium phosphate
are summarized in the table below.

Property Value References

Molecular Formula Sr₃(PO₄)₂ [1][3][4]

Molar Mass 452.8 g/mol [1][3][9]

Appearance White solid / powder [1][2][3]

Density 4.53 g/cm³ [1]

Melting Point >380 °C [3][4]

Crystal Structure (NPs) Orthorhombic [10][11]

Solubility Insoluble in water [1][2]

Experimental Protocols: Synthesis of Strontium
Phosphate
Strontium phosphate can be synthesized through various methods, with precipitation and

solid-state reactions being the most common. The chosen method can influence the material's

properties, such as particle size and crystallinity.

Synthesis by One-Pot Precipitation
This method is suitable for producing strontium phosphate nanoparticles (NPs) at room

temperature and is valued for its simplicity and sustainability.[10][11]

Methodology:

Prepare Precursor Solutions:

Prepare a 0.1 M solution of strontium nitrate dihydrate (Sr(NO₃)₂·2H₂O) by dissolving 1.70

g in 40 mL of deionized water.

Prepare a 0.2 M solution of disodium hydrogen phosphate (Na₂HPO₄) by dissolving 2.26 g

in 40 mL of deionized water.
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Homogenization: Stir both solutions separately for 10 minutes to ensure homogeneity.[11]

Precipitation: Add the disodium hydrogen phosphate solution dropwise into the strontium

nitrate solution while maintaining continuous stirring.[11]

Reaction: Continue stirring the resulting mixture for an additional 40 minutes at room

temperature to allow the precipitation reaction to complete.[11]

Separation and Washing: Collect the white precipitate by centrifugation or filtration. Wash the

collected nanoparticles multiple times with deionized water and ethanol to remove any

unreacted precursors and byproducts.

Drying: Dry the final product in an oven at 60-80 °C overnight to obtain the strontium
phosphate nanoparticle powder.
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Experimental Workflow for One-Pot Precipitation Synthesis

1. Precursor Preparation

2. Reaction & Synthesis

3. Product Processing

0.1 M Sr(NO₃)₂ Solution

Dropwise Addition
(Na₂HPO₄ into Sr(NO₃)₂)

0.2 M Na₂HPO₄ Solution

Stir for 40 min
at Room Temperature

Centrifugation / Filtration

Washing
(DI Water & Ethanol)

Drying in Oven

Sr₃(PO₄)₂ Nanoparticles
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Signaling Pathways Activated by Strontium Ions

Wnt/β-catenin Pathway

BMP-2/Runx2 Pathway

AMPK/mTOR Pathway

Strontium Ions (Sr²⁺)

Wnt/β-catenin Activation

BMP-2 Upregulation

AMPK Phosphorylation Osteoclast Activity
(Bone Resorption)

inhibits

Osteoblast Proliferation
& Differentiation

(Bone Formation)

Runx2 Activation

activates

mTOR Inhibition

inhibits

Autophagy Induction

inhibits

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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